Cas no 116140-89-7 (1,1,1-trichloro-4-hydroxybut-3-en-2-one)

• Product Name: 1,1,1-trichloro-4-hydroxybut-3-en-2-one
• CAS No: 116140-89-7
• MF: C₄H₃Cl₃O₂
• MW: 189.42441868782
• CID: 2614152
• PubChem ID: 71338879
• Update Time: 2025-04-21

1,1,1-trichloro-4-hydroxybut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trichloro-4-hydroxybut-3-en-2-one
• DTXSID40766395
• 116140-89-7

• Inchi： 1S/C4H3Cl3O2/c5-4(6,7)3(9)1-2-8/h1-2,8H
• InChI Key： GSSWHMKFRXFMMX-UHFFFAOYSA-N
• SMILES： ClC(C(C=CO)=O)(Cl)Cl

Computed Properties

• Exact Mass: 187.919862Da
• Monoisotopic Mass: 187.919862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų